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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Desmethyl Levofloxacin-
d8, a critical tool in the analytical and pharmacokinetic evaluation of the widely-used antibiotic,

Levofloxacin. This document details its chemical properties, its primary application as an

internal standard, and provides procedural insights for its use in a research setting.

Introduction to Desmethyl Levofloxacin-d8
Desmethyl Levofloxacin-d8 is the deuterium-labeled analog of Desmethyl Levofloxacin, a

known metabolite of Levofloxacin.[1][2] Levofloxacin is a broad-spectrum fluoroquinolone

antibiotic used to treat a variety of bacterial infections.[3] The parent drug, Levofloxacin,

undergoes limited metabolism in humans, with Desmethyl Levofloxacin and Levofloxacin-N-

oxide being the two primary metabolites identified.[4] These metabolites are considered to have

no significant pharmacological activity.[4][5]

The incorporation of eight deuterium atoms into the Desmethyl Levofloxacin structure results in

a molecule with a higher molecular weight than its non-labeled counterpart. This key difference

allows it to be distinguished by mass spectrometry, making it an ideal internal standard for the

accurate quantification of Levofloxacin and its metabolites in biological matrices.[2][6] The use
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of a stable isotope-labeled internal standard like Desmethyl Levofloxacin-d8 is crucial for

correcting variations in sample preparation and instrument response, thereby enhancing the

accuracy and precision of analytical methods.[6]

Core Applications in Research
The primary application of Desmethyl Levofloxacin-d8 is as an internal standard in analytical

and pharmacokinetic research.[6][7] Its utility is particularly prominent in studies involving:

Therapeutic Drug Monitoring (TDM): Ensuring that the concentration of Levofloxacin in a

patient's body is within the therapeutic range.

Pharmacokinetic (PK) Studies: Characterizing the absorption, distribution, metabolism, and

excretion (ADME) of Levofloxacin.[6]

Metabolic Research: Investigating the metabolic pathways of Levofloxacin.[6]

Bioequivalence Studies: Comparing the bioavailability of different formulations of

Levofloxacin.

By adding a known amount of Desmethyl Levofloxacin-d8 to biological samples (e.g.,

plasma, urine) prior to analysis, researchers can accurately quantify the concentration of the

parent drug and its non-labeled metabolite.

Quantitative Data
The following table summarizes the key quantitative data for Desmethyl Levofloxacin-d8 and

its parent compounds.
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Property
Desmethyl
Levofloxacin-d8

Desmethyl
Levofloxacin
Hydrochloride

Levofloxacin

Molecular Formula C₁₇H₁₀D₈FN₃O₄ C₁₇H₁₈FN₃O₄ • HCl C₁₈H₂₀FN₃O₄

Molecular Weight 355.39 g/mol 347.34 g/mol 361.37 g/mol

CAS Number 1217976-18-5 1217677-38-7 100986-85-4

Synonyms

(S)-9-fluoro-3-methyl-

7-oxo-10-(piperazin-1-

yl-d8)-3,7-dihydro-2H-

[6][7]oxazino[2,3,4-

ij]quinoline-6-

carboxylic acid

N/A

(S)-9-Fluoro-2,3-

dihydro-3-methyl-10-

(4-methyl-1-

piperazinyl)-7-oxo-7H-

pyrido[1,2,3-de]-1,4-

benzoxazine-6-

carboxylic acid

Purity
Typically >95%

(HPLC)
>95% (HPLC) N/A

Storage Temperature -20°C -20°C N/A

Experimental Protocols
The following section outlines a typical experimental protocol for the quantification of

Levofloxacin in human plasma using Desmethyl Levofloxacin-d8 as an internal standard via

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This protocol is a composite

of methodologies described in the scientific literature.

Materials and Reagents
Levofloxacin analytical standard

Desmethyl Levofloxacin-d8 (Internal Standard)

Human plasma (blank, and study samples)

Acetonitrile (HPLC grade)
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Methanol (HPLC grade)

Formic acid (LC-MS grade)

Deionized water

Sample Preparation
Thawing: Allow frozen plasma samples to thaw at room temperature.

Aliquoting: Pipette 100 µL of plasma into a clean microcentrifuge tube.

Internal Standard Spiking: Add a specific volume of a known concentration of Desmethyl
Levofloxacin-d8 solution in methanol to each plasma sample.

Protein Precipitation: Add 750 µL of acetonitrile to each tube to precipitate plasma proteins.

Vortexing: Vortex the mixture for 1 minute to ensure thorough mixing and protein

precipitation.

Centrifugation: Centrifuge the samples at 10,000 rpm for 5 minutes to pellet the precipitated

proteins.

Supernatant Transfer: Carefully transfer the supernatant to a new tube or vial for LC-MS/MS

analysis.

Injection: Inject 2 µL of the supernatant into the LC-MS/MS system.

LC-MS/MS Conditions
LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance

liquid chromatography (UHPLC) system.

Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

Mobile Phase: A gradient elution using a mixture of 0.1% formic acid in water (Solvent A) and

0.1% formic acid in acetonitrile (Solvent B).

Flow Rate: 0.3 mL/min.
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Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source.

Ionization Mode: Positive ion mode.

Detection: Multiple Reaction Monitoring (MRM) of the precursor-to-product ion transitions for

both Levofloxacin and Desmethyl Levofloxacin-d8.

Visualizations
Metabolic Pathway of Levofloxacin
The following diagram illustrates the metabolic conversion of Levofloxacin to its primary

metabolite, Desmethyl Levofloxacin.
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Caption: Metabolic pathway of Levofloxacin.

Experimental Workflow
This diagram outlines the typical workflow for a pharmacokinetic study utilizing a deuterated

internal standard.
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Caption: Experimental workflow for pharmacokinetic analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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